4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 4,6-dichloro-1,3-dimethylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C8H7Cl2N3/c1-4-7-5(9)3-6(10)11-8(7)13(2)12-4/h3H,1-2H3
• InChI Key: CAYCBZPKHZCRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)Cl)Cl)C
• Molecular Formula: C8H7Cl2N3
• Molecular Weight: 216.06 g/mol
• CAS RN: 2060051-45-6

Description

“4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine” is a chemical compound that belongs to the class of pyrazolopyridines. Pyrazolopyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. For instance, one study reported the synthesis of new 1H-pyrazolo[3,4-d]pyrimidine derivatives designed to act as epidermal growth factor receptor inhibitors (EGFRIs).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One notable application of this compound is in the synthesis of new polyheterocyclic ring systems. It has been employed as a precursor for constructing pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives, among others, showcasing its utility in generating novel compounds with potential biological activities (Abdel‐Latif, E., Mehdhar, F. S., & Abdel-Ghani, G. E., 2019). Such derivatives have been characterized by IR and 1H NMR spectral techniques and evaluated for their in vitro antibacterial properties, indicating the compound's relevance in drug discovery and development.

Biomedical Applications

Another critical area of application is in biomedical research, where pyrazolo[3,4-b]pyridines, including derivatives of 4,6-dichloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine, are investigated for their biomedical applications. These compounds present a vast diversity in their substitution patterns, which significantly influences their biological activity. The synthesis methods for these compounds, starting from both preformed pyrazole or pyridine, as well as their potential biomedical applications, have been thoroughly reviewed, highlighting the compound's versatility and potential in therapeutic applications (Donaire-Arias et al., 2022).

Pharmaceutical Interest

Moreover, this compound is utilized in the preparation of novel heterocycles of pharmaceutical interest. This includes the synthesis of compounds through reactions with various reagents, leading to the formation of novel heterocyclic structures with confirmed analytical and spectral methods. These advancements underscore the compound's crucial role in the development of new pharmaceutical agents (Metwally, M., Etman, H., Gafer, H. E., & Khalil, A., 2008).

Structural and Chemical Studies

Furthermore, structural and chemical studies of pyrazolo[3,4-b]pyridines, including derivatives of this compound, provide insights into their chemical behavior and properties. For instance, studies on the crystalline structures of related compounds have revealed details about their hydrogen-bonding patterns and molecular geometry, contributing to our understanding of their chemical reactivity and interactions (Quiroga, J., Cruz, S., Insuasty, B., Nogueras, M., Sánchez, A., Cobo, J. N., & Low, J. N., 1999).